6-Fluoro-3-methyl-5-nitro-1,2-benzisoxazole

• Molecular Formula: C8H5FN2O3
• Molecular Weight: 196.13 g/mol
• IUPAC Name: 6-fluoro-3-methyl-5-nitro-1,2-benzoxazole
• InChI: InChI=1S/C8H5FN2O3/c1-4-5-2-7(11(12)13)6(9)3-8(5)14-10-4/h2-3H,1H3
• InChI Key: UGLLMMQAJPMHNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=CC(=C(C=C12)[N+](=O)[O-])F

Description

6-Fluoro-3-methyl-5-nitro-1,2-benzisoxazole is a useful research compound. Its molecular formula is C8H5FN2O3 and its molecular weight is 196.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-fluoro-3-methyl-1,2-benzisoxazole (23.5 g, 0.156 mol) in concentrated sulfuric acid is cooled with an ice-bath, treated dropwise with 90% nitric acid (8.50 mL) while maintaining the reaction mixture temperature below 15° C., stirred for one hour at ice-bath temperature, treated with additional 90% nitric acid (5.80 mL), warmed to and stirred at room temperature overnight, and poured onto ice. The resultant aqueous mixture is filtered to obtain a solid. The solid is air-dried and dissolved in methylene chloride. The resultant organic solution is dried over anhydrous magnesium sulfate, diluted with hexanes, and filtered to give the title product as a purple solid which is identified by 1H NMR spectral analysis.